![molecular formula C19H21N7 B6459554 2-tert-butyl-1-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-1,3-benzodiazole CAS No. 2548988-29-8](/img/structure/B6459554.png)
2-tert-butyl-1-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-1,3-benzodiazole
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the individual rings and then connecting them together in the correct orientation. .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. X-ray crystallography or NMR spectroscopy could be used to determine the exact structure .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the tert-butyl group. The nitrogen atoms in the rings could act as nucleophiles in reactions with electrophiles, while the tert-butyl group could provide steric hindrance, affecting the compound’s reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings could affect its solubility, while the tert-butyl group could affect its volatility .Scientific Research Applications
Energetic Materials
Compounds with a [1,2,4]triazolo [4,3-b] structure have been synthesized and used as energetic materials . They exhibit excellent insensitivity toward external stimuli and good detonation performance, making them suitable for use as secondary explosives .
c-Met Kinase Inhibitors
Derivatives of [1,2,4]triazolo [4,3-a]pyrazine have shown potential as c-Met kinase inhibitors . These compounds have demonstrated excellent anti-tumor activity against various cancer cell lines and possess superior c-Met kinase inhibition ability .
Treatment of Cardiovascular Disorders
Compounds with a [1,2,4]triazolo structure have been utilized in the treatment of cardiovascular disorders .
Treatment of Type 2 Diabetes
These compounds have also been used in the treatment of type 2 diabetes .
Treatment of Hyperproliferative Disorders
Hyperproliferative disorders have been treated using [1,2,4]triazolo-based compounds .
Antibacterial and Antifungal Activities
Newly prepared compounds with a similar structure have shown high antibacterial and antifungal activities, making them potential candidates for the development of new antibiotics .
Anti-inflammatory Activities
These compounds have also demonstrated anti-inflammatory activities, which could be useful in the treatment of various inflammatory diseases .
8. Fluorescent Probes and Structural Units of Polymers Recent applications detail the use of these heterocycles in medicinal chemistry as fluorescent probes and as structural units of polymers .
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a drug, its mechanism of action would likely involve interaction with a specific biological target. If it’s intended for use as a chemical reagent, its mechanism of action would depend on the specific reaction it’s being used in .
Safety and Hazards
The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Appropriate safety precautions should be taken when working with this compound, including the use of personal protective equipment and proper ventilation .
Future Directions
properties
IUPAC Name |
6-[3-(2-tert-butylbenzimidazol-1-yl)azetidin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7/c1-19(2,3)18-21-14-6-4-5-7-15(14)26(18)13-10-24(11-13)17-9-8-16-22-20-12-25(16)23-17/h4-9,12-13H,10-11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLFHIHIHRAMLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC2=CC=CC=C2N1C3CN(C3)C4=NN5C=NN=C5C=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-tert-butyl-1-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-1,3-benzodiazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine](/img/structure/B6459488.png)
![8-cyclopentyl-5-methyl-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}-7H,8H-pyrido[2,3-d]pyrimidin-7-one](/img/structure/B6459494.png)
![2-{[1-(6-chloroquinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile](/img/structure/B6459512.png)
![3-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one](/img/structure/B6459520.png)
![4-(1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyrimidine](/img/structure/B6459527.png)
![3-(1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine](/img/structure/B6459532.png)
![4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine](/img/structure/B6459540.png)
![3-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine](/img/structure/B6459548.png)
![6,7-dimethoxy-4-(3-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinazoline](/img/structure/B6459557.png)
![4-{3-[(3-bromopyridin-4-yl)oxy]pyrrolidin-1-yl}-6,7-dimethoxyquinazoline](/img/structure/B6459562.png)
![5-(1-methyl-1H-pyrazol-4-yl)-2-[(1-{pyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)oxy]pyrimidine](/img/structure/B6459566.png)
![5-(1-methyl-1H-pyrazol-4-yl)-2-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)oxy]pyrimidine](/img/structure/B6459571.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-methylpyrimidine](/img/structure/B6459578.png)
![2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline](/img/structure/B6459581.png)